Cas no 4378-75-0 (2-aminoethane-1-sulfonyl chloride)

• Product Name: 2-aminoethane-1-sulfonyl chloride
• CAS No: 4378-75-0
• MF: C₂H₆ClNO₂S
• MW: 143.592538356781
• CID: 3429619
• PubChem ID: 23156432
• Update Time: 2025-06-08

2-aminoethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• ETHANESULFONYL CHLORIDE, 2-AMINO-
• 2-aminoethane-1-sulfonyl chloride
• 4378-75-0
• taurine and chloride
• SCHEMBL222639
• EN300-1693737

• Inchi： 1S/C2H6ClNO2S/c3-7(5,6)2-1-4/h1-2,4H2
• InChI Key： MVVVMGRRDIXCLD-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)CN

Computed Properties

• Exact Mass: 142.9807773Da
• Monoisotopic Mass: 142.9807773Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 2-aminoethane-1-sulfonyl chloride

Comprehensive Overview of 2-Aminoethane-1-sulfonyl Chloride (CAS No. 4378-75-0): Properties, Applications, and Innovations

2-Aminoethane-1-sulfonyl chloride (CAS No. 4378-75-0) is a specialized organic compound widely recognized for its role in synthetic chemistry and pharmaceutical research. This sulfonyl chloride derivative, characterized by its amino and sulfonyl chloride functional groups, serves as a versatile intermediate in the synthesis of sulfonamides, peptides, and other bioactive molecules. Its molecular formula, C₂H₆ClNO₂S, reflects a unique combination of reactivity and stability, making it invaluable in drug discovery and material science.

In recent years, the demand for 2-aminoethane-1-sulfonyl chloride has surged due to its applications in high-throughput screening and bioconjugation techniques. Researchers frequently search for "sulfonyl chloride reactions" or "CAS 4378-75-0 solubility," highlighting its relevance in optimizing reaction conditions. The compound’s ability to form stable sulfonamide linkages under mild conditions aligns with the growing interest in green chemistry and sustainable synthesis, addressing environmental concerns while maintaining efficiency.

The physicochemical properties of CAS No. 4378-75-0 include a molecular weight of 143.59 g/mol and a melting point range of 80–85°C. Its solubility in polar solvents like dimethyl sulfoxide (DMSO) and acetonitrile facilitates its use in heterocyclic compound synthesis, a trending topic in medicinal chemistry. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for reproducibility in preclinical studies.

Innovations in peptide modification have further elevated the importance of 2-aminoethane-1-sulfonyl chloride. Its role in introducing sulfonamide groups into peptides enhances their stability and bioavailability, a key focus area for biopharmaceutical development. Queries like "sulfonyl chloride peptide coupling" or "4378-75-0 safety data" reflect user interest in both its functional utility and handling protocols.

From an industrial perspective, CAS 4378-75-0 is utilized in the production of agrochemicals and specialty polymers. Its compatibility with click chemistry methodologies has expanded its use in creating functionalized materials for sensors and coatings. This aligns with the broader trend of smart materials research, where precision in molecular design is paramount.

In summary, 2-aminoethane-1-sulfonyl chloride (CAS No. 4378-75-0) bridges fundamental research and industrial applications, driven by its unique chemical properties. Its integration into drug design, bioconjugation, and material engineering underscores its multidisciplinary significance, making it a compound of enduring scientific and commercial value.